Cas no 1805972-28-4 (2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine)
2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine
-
- Inchi: 1S/C8H4Cl2F2N2/c9-2-5-4(3-13)1-6(8(11)12)14-7(5)10/h1,8H,2H2
- InChI Key: HOZKLEZPBJTJHD-UHFFFAOYSA-N
- SMILES: ClC1=C(CCl)C(C#N)=CC(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 241
- XLogP3: 2.6
- Topological Polar Surface Area: 36.7
2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029050989-1g |
2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine |
1805972-28-4 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine
Research Briefing on 2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine (CAS: 1805972-28-4)
2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine (CAS: 1805972-28-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and cyano-functionalized structure, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in modulating enzyme activity and serving as a scaffold for novel drug candidates.
The compound's structural features, including the presence of chloro, chloromethyl, cyano, and difluoromethyl groups, contribute to its reactivity and versatility in chemical transformations. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, its role in the construction of pyridine-based inhibitors targeting specific enzymes has been a focal point of recent investigations. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.
Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce 2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in its large-scale synthesis. This breakthrough is expected to facilitate further exploration of its applications in drug development and agrochemical formulations.
In the context of agrochemicals, this compound has shown promise as a precursor to herbicides and fungicides. Its mode of action involves interference with key enzymatic pathways in target organisms, leading to effective pest control. Field trials conducted in 2022 revealed that derivatives of 2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine exhibit potent herbicidal activity with minimal environmental impact, positioning them as sustainable alternatives to conventional agrochemicals.
From a pharmacological perspective, the compound's ability to interact with biological targets has been investigated in the development of kinase inhibitors. Kinases play a crucial role in cell signaling and are implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that pyridine derivatives incorporating this scaffold exhibit selective inhibition of specific kinases, suggesting potential therapeutic applications. Further in vivo studies are underway to evaluate their efficacy and safety profiles.
In conclusion, 2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine (CAS: 1805972-28-4) represents a versatile and valuable building block in both agrochemical and pharmaceutical research. Its unique structural attributes and demonstrated bioactivity underscore its potential for driving innovation in these fields. Ongoing research efforts are expected to uncover additional applications and optimize its synthetic pathways, further solidifying its importance in chemical biology and drug discovery.
1805972-28-4 (2-Chloro-3-(chloromethyl)-4-cyano-6-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)